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Compound of Interest

Compound Name: Jak-IN-31

Cat. No.: B12381034

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of Jak-IN-31, a potent Janus kinase (JAK) inhibitor. The following procedures are
designed to minimize risk and ensure a safe laboratory environment.

Compound Information and Properties

Jak-IN-31 is a potent inhibitor of JAK2, also showing inhibitory activity against JAK1 and TYK2.
[1] Its specific activity necessitates careful handling to avoid unintended biological effects.
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Property Value Reference

1-[5-methyl-2-[(3-methyl-5-
isothiazolyl)amino]-4-

Chemical Name pyrimidinyl]-3-(4-methyl-1- [1]
piperazinyl)-3-
azetidineacetonitrile

CAS Number 2891469-99-9 [11[2]
Molecular Formula C19H26NsS [1]
Molecular Weight 398.5 g/mol [1]
Appearance A solid [1]

DMF: 30 mg/ml, DMSO: 30
Solubility mg/ml, Ethanol: 10 mg/ml, [1]
PBS (pH 7.2): Slightly soluble

Hazard Identification and Safety Precautions

As a potent kinase inhibitor, Jak-IN-31 should be handled with caution. The toxicological
properties of this compound have not been thoroughly investigated.[3] Therefore, it is crucial to
treat it as a potentially hazardous substance.

Primary Routes of Exposure: Inhalation, skin contact, eye contact, and ingestion.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Jak-IN-31. The following table
outlines the required PPE.
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Body Area

Required PPE

Specifications

Hands

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. Change the
outer glove immediately upon
contamination.

Eyes

Safety Goggles or Face Shield

Provide complete protection
from splashes. A face shield
should be worn when there is

a significant risk of splashing.

Body

Laboratory Coat

A buttoned, full-length
laboratory coat is required.
Consider a disposable gown
for procedures with a high risk

of contamination.

Respiratory

Fume Hood or Respirator

All handling of solid Jak-IN-31
and preparation of solutions
should be performed in a
certified chemical fume hood.
For procedures outside of a
fume hood with a risk of
aerosolization, a NIOSH-
approved respirator is

necessary.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is critical for minimizing exposure and ensuring

safe handling of Jak-IN-31.

Preparation and Weighing of Solid Compound

o Work Area Preparation: Designate a specific area within a chemical fume hood for handling

Jak-IN-31. Cover the work surface with absorbent, disposable bench paper.
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o Personal Protective Equipment: Don all required PPE before entering the designated
handling area.

» Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Tare a pre-
labeled, sealed container. Carefully transfer the desired amount of Jak-IN-31 to the container
using a clean spatula.

o Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces within
the fume hood with an appropriate solvent (e.g., ethanol) and dispose of the cleaning
materials as hazardous waste.

Solution Preparation

e Solvent Addition: In the chemical fume hood, add the desired solvent to the sealed container
containing the pre-weighed Jak-IN-31.

» Dissolution: Cap the container securely and mix by vortexing or sonicating until the
compound is fully dissolved.

o Labeling: Clearly label the container with the compound name, concentration, solvent, date
of preparation, and appropriate hazard warnings.

Disposal Plan

All waste contaminated with Jak-IN-31 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Collect all contaminated solid waste (e.qg.,
loves, bench paper, pipette tips, vials) in a
Solid Waste g ) bapet. pip P )
dedicated, clearly labeled hazardous waste bag

within the fume hood.

Collect all solutions containing Jak-IN-31 in a
o designated, sealed, and clearly labeled
Liquid Waste )
hazardous waste container. Do not pour any

solutions containing Jak-IN-31 down the drain.

Dispose of any contaminated needles or other
Sharps Waste sharps in a designated sharps container for

hazardous chemical waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Experimental Protocol: In Vitro Kinase Inhibition
Assay

This protocol provides a general framework for assessing the inhibitory activity of Jak-IN-31

against a target kinase.[4][5][6][7]

Materials

Purified target kinase (e.g., JAK2)

Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgClz, 2 mM DTT, 0.01% Triton X-100)
Substrate peptide

ATP

Jak-IN-31 stock solution (in DMSO)

384-well plates
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» Plate reader capable of measuring fluorescence or luminescence

Procedure

e Compound Dilution: Prepare a serial dilution of Jak-IN-31 in DMSO.

o Assay Plate Preparation: Add the diluted Jak-IN-31 or DMSO (vehicle control) to the wells of
a 384-well plate.

» Kinase Addition: Add the purified target kinase to each well.

« Initiation of Reaction: Add a mixture of the substrate peptide and ATP to each well to start the
kinase reaction.

 Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

» Detection: Stop the reaction and measure the kinase activity using a suitable detection
method (e.g., by quantifying the amount of phosphorylated substrate).

o Data Analysis: Calculate the percent inhibition for each concentration of Jak-IN-31 and
determine the ICso value.

Preparation Assay Execution Data Analysis

—ID{ Calculate % Inhibition H Determine IC50

Prepare Jak-IN-31 Dilutions Add Compound to Plate Add Substrate/ATP

Prepare Kinase, Substrate, ATP

Click to download full resolution via product page

Caption: Workflow for an in vitro kinase inhibition assay.

Mechanism of Action: JAK-STAT Signaling Pathway
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Jak-IN-31 exerts its effects by inhibiting Janus kinases, which are key components of the JAK-
STAT signaling pathway. This pathway is crucial for transducing signals from various cytokines

and growth factors, thereby regulating cellular processes like proliferation, differentiation, and
immune responses.[8]
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Caption: The JAK-STAT signaling pathway and the inhibitory action of Jak-IN-31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Jak-IN-31]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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